Cas no 3922-07-4 (22(S),25(S)-demissidine)

• Product Name: 22(S),25(S)-demissidine
• CAS No: 3922-07-4
• MF: C₂₇H₄₅NO
• MW: 399.652308225632
• CID: 2018254
• PubChem ID: 21117597
• Update Time: 2025-04-21

22(S),25(S)-demissidine Chemical and Physical Properties

Names and Identifiers

• 22(S),25(S)-demissidine
• 5alpha,22beta-solanidan-3beta-ol
• 22-Isodemissidine
• Solanidan-3-ol, (3beta,5alpha,22beta)-
• 3922-07-4
• DTXSID40192478
• DTXCID50114969
• (1S,2R,5S,7S,10S,11S,14S,15R,16S,17S,20S,23S)-10,14,16,20-tetramethyl-22-azahexacyclo[12.10.0.02,11.05,10.015,23.017,22]tetracosan-7-ol
• (1S,2R,5S,7S,10S,11S,14S,15R,16S,17S,20S,23S)-10,14,16,20-tetramethyl-22-azahexacyclo(12.10.0.02,11.05,10.015,23.017,22)tetracosan-7-ol

• Inchi： 1S/C27H45NO/c1-16-5-8-23-17(2)25-24(28(23)15-16)14-22-20-7-6-18-13-19(29)9-11-26(18,3)21(20)10-12-27(22,25)4/h16-25,29H,5-15H2,1-4H3/t16-,17+,18-,19-,20+,21-,22-,23-,24-,25-,26-,27-/m0/s1
• InChI Key： JALVTHFTYRPDMB-OFMODGJOSA-N
• SMILES： O[C@H]1CC[C@@]2(C)[C@H](C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@H]3[C@H](C)[C@@H]4CC[C@H](C)CN4[C@H]3C[C@H]21

Computed Properties

• Exact Mass: 399.350115059g/mol
• Monoisotopic Mass: 399.350115059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Solanidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Solanidines and derivatives